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Cat. No.: B13921894

Get Quote

Technical Support Center: Tat-NR2B9c (Tat-
NR2Baa)
Welcome to the technical support center for Tat-NR2B9c. This resource provides researchers,

scientists, and drug development professionals with comprehensive guidance on the solubility,

handling, and experimental use of the Tat-NR2B9c peptide.

Frequently Asked Questions (FAQs)
Q1: What is Tat-NR2B9c and what is its mechanism of action?

Tat-NR2B9c, also known as Tat-NR2Baa or NA-1, is a neuroprotective peptide that disrupts the

interaction between the postsynaptic density-95 (PSD-95) protein and the NMDA receptor

subunit NR2B.[1][2][3][4] By targeting the PDZ domain of PSD-95, Tat-NR2B9c uncouples

NMDA receptors from downstream excitotoxic signaling pathways.[1][3] This prevents the

activation of neuronal nitric oxide synthase (nNOS) and NADPH oxidase (NOX2), thereby

reducing the production of nitric oxide (NO) and superoxide, respectively.[1][2][3][4] This

targeted action allows Tat-NR2B9c to mitigate neuronal damage without interfering with the

normal ion channel function of the NMDA receptor.
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Q2: What are the recommended solvents for dissolving Tat-NR2B9c?

For most applications, sterile, deionized water is the recommended solvent for creating a stock

solution of Tat-NR2B9c.[5] For in vivo experiments, Tat-NR2B9c can be prepared in saline.[5]

Some commercial suppliers also suggest that PBS can be used.

Q3: How should I store the lyophilized powder and stock solutions of Tat-NR2B9c?

Proper storage is crucial to maintain the integrity of the peptide.

Lyophilized Powder: Store at -20°C for up to one year or at -80°C for up to two years.[5]

Stock Solutions: Aliquot the reconstituted peptide into single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -20°C for up to one month or at -80°C for up to

six months.[5]

Troubleshooting Guide
Q1: My Tat-NR2B9c peptide is not dissolving completely in water. What should I do?

If you encounter solubility issues, follow these steps:

Patience and Gentle Agitation: After adding the solvent, allow the vial to sit at room

temperature for a few minutes. Gently vortex or swirl the vial to aid dissolution.

Sonication: If the peptide remains insoluble, sonicate the solution in a water bath for short

intervals (e.g., 10-15 seconds).[5] Be cautious to avoid overheating the sample, which could

degrade the peptide.

pH Adjustment: The solubility of peptides can be pH-dependent. Although specific data for

Tat-NR2B9c is limited, a patented formulation uses a histidine buffer at pH 6.5, suggesting

that a slightly acidic to neutral pH may be optimal for solubility and stability.[6] If you are

using a buffered solution, ensure the pH is appropriate.

Q2: I observed precipitation in my Tat-NR2B9c stock solution after storage. Is it still usable?

Precipitation indicates that the peptide is coming out of solution, which can be due to improper

storage or the solution being supersaturated.
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Re-dissolving: Try to bring the solution back to room temperature and sonicate briefly to see

if the precipitate dissolves.

Centrifugation: If the precipitate does not dissolve, it is recommended to centrifuge the vial to

pellet the insoluble material and use the clear supernatant. Note that the actual

concentration of the peptide in the supernatant will be lower than the intended concentration.

Prevention: To prevent future precipitation, ensure that the stock solution concentration is not

too high and consider preparing fresh solutions more frequently.

Q3: My in vitro/in vivo results are inconsistent. Could this be related to peptide stability?

Yes, inconsistent results can be a consequence of peptide degradation. Tat-NR2B9c has been

shown to be susceptible to degradation in plasma and cell culture media.[7]

Fresh Preparations: Always prepare fresh dilutions of Tat-NR2B9c in your experimental

buffer or media immediately before use.

Minimize Exposure: Do not leave the peptide in solution at room temperature for extended

periods.

Protease Inhibitors: For cellular assays, the inclusion of protease inhibitors in the culture

medium may help to improve the stability of the peptide, although this needs to be

empirically tested for your specific system.

Quantitative Data Summary
The following tables provide a summary of key quantitative data for Tat-NR2B9c.

Table 1: Solubility and Storage Recommendations
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Parameter Recommendation Source

Solubility in Water
Up to 100 mg/mL (with

sonication)
[5]

Storage (Powder)
-20°C for 1 year; -80°C for 2

years
[5]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[5]

Table 2: In Vitro and In Vivo Experimental Parameters

Parameter Value Species/System Source

Effective In Vitro

Concentration
0.05 - 0.5 µmol/L Neuronal cell cultures

Effective In Vivo Dose
10 nmol/g

(intravenous)
Mouse [5]

Effective In Vivo Dose 1.12 mg/kg Mouse [1]

Half-life in Rat Plasma 17.8 ± 3.1 min Rat [7]

Experimental Protocols
Protocol 1: Preparation of Tat-NR2B9c Stock Solution (10 mM)

Equilibrate: Allow the lyophilized Tat-NR2B9c vial to warm to room temperature before

opening.

Solvent Addition: Add the appropriate volume of sterile, deionized water to achieve a 10 mM

concentration. For example, for 1 mg of peptide (MW ≈ 2518.9 g/mol ), add approximately

39.7 µL of water.

Dissolution: Gently vortex the vial. If necessary, sonicate in a water bath for 10-15 second

intervals until the peptide is fully dissolved.
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Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm syringe filter.[5]

Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at -80°C.

Protocol 2: Preparation of Tat-NR2B9c for In Vivo Administration

Reconstitution: Prepare a concentrated stock solution of Tat-NR2B9c in sterile water as

described in Protocol 1.

Dilution: On the day of the experiment, dilute the stock solution to the final desired

concentration using sterile saline (0.9% NaCl).

Administration: The peptide can be administered intravenously.[5]
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Experimental Workflow for Tat-NR2B9c Preparation and Use
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Caption: Workflow for preparing and using Tat-NR2B9c.
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Tat-NR2B9c Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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